Cas no 2168087-97-4 (4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane)

4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane structure
2168087-97-4 structure
Product Name:4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane
CAS No:2168087-97-4
MF:C10H15NO2
MW:181.231602907181
CID:6234723
PubChem ID:165508104
Update Time:2025-07-19

4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

    • 4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane
    • 2168087-97-4
    • EN300-1279160
    • Inchi: 1S/C10H15NO2/c1-10(2)11-8(5-7-13-10)9-4-3-6-12-9/h3-4,6,8,11H,5,7H2,1-2H3
    • InChI Key: UHZDWDUKNKTRAL-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=CC=CO2)NC1(C)C

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 34.4Ų

4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane Pricemore >>

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Additional information on 4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane

Comprehensive Overview of 4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane (CAS No. 2168087-97-4)

In the realm of organic chemistry, 4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane (CAS No. 2168087-97-4) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic compound, featuring a furan ring fused with a 1,3-oxazinane backbone, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework combines the aromaticity of furan with the stability of a 2,2-dimethyl substitution, making it a versatile intermediate in pharmaceutical and material science research.

The compound’s CAS number 2168087-97-4 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for such structurally diverse molecules. Researchers are particularly intrigued by its potential role in catalysis and polymer science, where its oxazinane moiety could enhance thermal stability or serve as a ligand in metal-organic frameworks (MOFs).

From a synthetic perspective, 4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane exemplifies the convergence of sustainable chemistry and molecular design. Its furan component, derived from renewable biomass, aligns with the global shift toward bio-based materials. Meanwhile, the dimethyl groups contribute to steric hindrance, a feature often exploited in asymmetric synthesis. These attributes make it a candidate for addressing synthetic challenges in medicinal chemistry, such as improving drug bioavailability or reducing side effects.

In the context of user search trends, queries like "oxazinane derivatives applications" or "furan-containing compounds in drug design" reflect growing curiosity about this compound’s utility. Additionally, its relevance to machine learning in chemistry is evident, as datasets featuring CAS 2168087-97-4 are increasingly used to train AI models for property prediction. This intersection of computational chemistry and experimental validation underscores its modern appeal.

Safety and regulatory compliance are paramount when handling 4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane. While not classified as hazardous, standard laboratory protocols for heterocyclic compounds should be followed. Its stability under ambient conditions makes it suitable for scale-up processes, a key consideration for industrial applications. As the scientific community prioritizes eco-friendly synthesis, this compound’s potential for low-waste production further enhances its attractiveness.

Looking ahead, 4-(furan-2-yl)-2,2-dimethyl-1,3-oxazinane is poised to play a pivotal role in advancing functional materials and therapeutic agents. Its dual functionality—combining aromatic and aliphatic characteristics—offers a rich platform for innovation. Whether in high-performance polymers or targeted drug delivery systems, this compound exemplifies the synergy between structural ingenuity and practical utility.

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